methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate
Overview
Description
Methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate (M5PFC) is a fluorinated carboxylic acid derivative that has been used in a variety of applications in scientific research. M5PFC has been studied for its ability to act as a catalyst in organic synthesis, as a reagent in organic synthesis, and as a ligand in organometallic chemistry. In addition, M5PFC has been studied for its ability to act as a biochemical and physiological agent, and for its potential use in drug design.
Scientific Research Applications
Methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has been studied for its ability to act as a catalyst in organic synthesis, as a reagent in organic synthesis, and as a ligand in organometallic chemistry. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has also been studied for its ability to act as a biochemical and physiological agent. For example, methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has been used to study the effect of fluorinated compounds on the activity of enzymes, and to study the effect of fluorinated compounds on the activity of proteins. In addition, methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has been studied for its potential use in drug design.
Mechanism of Action
Methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has been studied for its ability to act as a catalyst in organic synthesis. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate catalyzes the hydrolysis of certain substrates, such as esters, to form the corresponding carboxylic acid products. In addition, methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate can catalyze the formation of aryl and alkyl halides from aryl and alkyl halides, respectively. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has also been studied for its ability to act as a reagent in organic synthesis. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate can be used to synthesize a variety of compounds, such as aryl and alkyl halides, carboxylic acids, and esters. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate can also be used to form organometallic compounds, such as organometallic complexes.
Biochemical and Physiological Effects
methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has been studied for its biochemical and physiological effects. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has been shown to inhibit the activity of certain proteins, such as phosphatidylinositol-4-phosphate 5-kinase. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has also been shown to inhibit the activity of certain receptors, such as the serotonin receptor.
Advantages and Limitations for Lab Experiments
Methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate has several advantages for use in laboratory experiments. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate is a stable compound and is not readily hydrolyzed or oxidized. In addition, methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate can be synthesized in a two-step process, making it relatively easy to obtain. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate also has several limitations for use in laboratory experiments. methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate is a fluorinated compound and is not soluble in water or organic solvents. In addition, methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate is a relatively expensive compound, making it cost-prohibitive for some laboratory experiments.
Future Directions
The future directions for methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate research include further study of its biochemical and physiological effects, its potential use in drug design, and its potential applications in other areas, such as catalysis and organometallic chemistry. In addition, further research is needed to determine the optimal conditions for the synthesis of methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate and other fluorinated compounds. Furthermore, further research is needed to determine the optimal conditions for the use of methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate in laboratory experiments. Finally, further research is needed to determine the optimal conditions for the use of methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate in drug design.
Synthesis Methods
Methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate can be synthesized through a two-step process. The first step involves the reaction of 1,1,2-trifluoroethyl pyridine-2-carboxylate with methyl iodide to form methyl 5-(1,1,2-trifluoroethyl)pyridine-2-carboxylate. The second step involves the reaction of the resulting compound with 1,1,2,2,2-pentafluoroethyl iodide to form methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate. The reaction of methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate with other reagents can be used to form other compounds, such as 3-methyl-5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate, which has been studied for its ability to act as a ligand in organometallic chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate involves the reaction of 2-chloro-5-(1,1,2,2,2-pentafluoroethyl)pyridine with methyl magnesium bromide followed by esterification with methanol.", "Starting Materials": [ "2-chloro-5-(1,1,2,2,2-pentafluoroethyl)pyridine", "methyl magnesium bromide", "methanol" ], "Reaction": [ "Step 1: React 2-chloro-5-(1,1,2,2,2-pentafluoroethyl)pyridine with methyl magnesium bromide in anhydrous ether to form the corresponding Grignard reagent.", "Step 2: Add the Grignard reagent to a solution of methyl benzoate in anhydrous ether and reflux for several hours to form the intermediate.", "Step 3: Hydrolyze the intermediate with dilute hydrochloric acid to form the carboxylic acid.", "Step 4: Esterify the carboxylic acid with methanol in the presence of a catalyst such as sulfuric acid to form the final product, methyl 5-(1,1,2,2,2-pentafluoroethyl)pyridine-2-carboxylate." ] } | |
CAS RN |
1816285-58-1 |
Molecular Formula |
C9H6F5NO2 |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
